Cas no 1807235-90-0 (Methyl 2-cyano-4-methyl-3-nitrobenzoate)

• Product Name: Methyl 2-cyano-4-methyl-3-nitrobenzoate
• CAS No: 1807235-90-0
• MF: C₁₀H₈N₂O₄
• MW: 220.181522369385
• CID: 4951442
• Update Time: 2025-06-25

Methyl 2-cyano-4-methyl-3-nitrobenzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 2-cyano-4-methyl-3-nitrobenzoate

• Inchi： 1S/C10H8N2O4/c1-6-3-4-7(10(13)16-2)8(5-11)9(6)12(14)15/h3-4H,1-2H3
• InChI Key： OKJHOQJPUIBMSC-UHFFFAOYSA-N
• SMILES： O(C)C(C1C=CC(C)=C(C=1C#N)[N+](=O)[O-])=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 341
• XLogP3: 1.7
• Topological Polar Surface Area: 95.9

Additional information on Methyl 2-cyano-4-methyl-3-nitrobenzoate

Methyl 2-cyano-4-methyl-3-nitrobenzoate (CAS No. 1807235-90-0): A Comprehensive Overview

Methyl 2-cyano-4-methyl-3-nitrobenzoate, identified by its Chemical Abstracts Service (CAS) number 1807235-90-0, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and chemical research. This compound, characterized by its nitro and cyano functional groups, presents a unique structure that makes it a valuable intermediate in the synthesis of various bioactive molecules.

The structural framework of Methyl 2-cyano-4-methyl-3-nitrobenzoate consists of a benzoic acid derivative with specific substitutions that enhance its reactivity and utility in synthetic pathways. The presence of a cyano group at the 2-position and a nitro group at the 3-position, along with a methyl group at the 4-position, contributes to its distinct chemical properties. These functional groups not only influence its solubility and stability but also play a crucial role in its reactivity, making it a versatile building block in organic synthesis.

In recent years, the pharmaceutical industry has shown increasing interest in developing novel compounds derived from nitroaromatics due to their potential biological activities. Research has demonstrated that nitroaromatic compounds can exhibit properties such as anti-inflammatory, antimicrobial, and anticancer effects. The compound Methyl 2-cyano-4-methyl-3-nitrobenzoate is being explored as a precursor in the synthesis of these bioactive molecules, leveraging its structural features to develop new therapeutic agents.

One of the most compelling aspects of Methyl 2-cyano-4-methyl-3-nitrobenzoate is its role in the development of targeted therapies. Researchers are investigating its potential use in creating drugs that can selectively interact with specific biological targets. The nitro group, in particular, can be reduced to an amine under controlled conditions, which opens up possibilities for further functionalization and the creation of more complex molecular structures. This property makes it an attractive candidate for drug discovery efforts aimed at addressing various diseases.

The synthesis of Methyl 2-cyano-4-methyl-3-nitrobenzoate involves multi-step organic reactions that require precise control over reaction conditions. The process typically starts from readily available aromatic precursors, which are subjected to nitration, cyanation, and methylation reactions to achieve the desired structure. Advances in synthetic methodologies have enabled more efficient and scalable production methods, making it feasible to produce larger quantities of this compound for research and industrial applications.

The chemical properties of Methyl 2-cyano-4-methyl-3-nitrobenzoate also make it useful in material science applications. Its ability to undergo various chemical transformations allows for the creation of polymers and coatings with tailored properties. For instance, the compound can be used to synthesize polymers that exhibit enhanced thermal stability or mechanical strength. These materials find applications in industries such as aerospace, automotive, and electronics, where high-performance materials are essential.

In conclusion, Methyl 2-cyano-4-methyl-3-nitrobenzoate (CAS No. 1807235-90-0) is a multifaceted compound with significant potential in pharmaceutical and material science research. Its unique structural features and reactivity make it a valuable intermediate for synthesizing bioactive molecules and advanced materials. As research continues to uncover new applications for this compound, its importance in the chemical industry is likely to grow further.